Target Description

The Aryl Hydrocarbon Receptor (AHR) is a ligand-activated transcription factor belonging to the basic helix-loop-helix (bHLH)-Per-Arnt-Sim (PAS) family. It mediates the cellular response to environmental toxins like dioxins, but also plays crucial roles in immune regulation, barrier function, and development. AHR modulation is a promising therapeutic strategy for autoimmune diseases, cancer, and inflammatory conditions, offering potential for novel drug discovery.
